1-(7-Ethoxy-2-(p-tolyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-1'-yl)ethanone

• IUPAC Name: 1-[7-ethoxy-2-(4-methylphenyl)spiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]-1'-yl]ethanone
• InChI: InChI=1S/C25H29N3O3/c1-4-30-23-7-5-6-20-22-16-21(19-10-8-17(2)9-11-19)26-28(22)25(31-24(20)23)12-14-27(15-13-25)18(3)29/h5-11,22H,4,12-16H2,1-3H3
• InChI Key: LBEPLHLRJHPARS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC3(CCN(CC3)C(=O)C)N4C2CC(=N4)C5=CC=C(C=C5)C
• Molecular Formula: C25H29N3O3
• Molecular Weight: 419.5 g/mol
• CAS No.: 899983-81-4

Description

The compound is a complex organic molecule with several functional groups. It contains an ethoxy group, a tolyl group (which is a type of aryl group derived from toluene), and a spiro configuration (where two cycles share only one atom).

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray diffraction or NMR spectroscopy could be used to analyze the structure.

Chemical Reactions Analysis

The types of chemical reactions this compound might undergo would depend on its functional groups. For example, the ethoxy group might be susceptible to reactions with acids or bases, and the tolyl group might participate in electrophilic aromatic substitution reactions.

Scientific Research Applications

Receptor Affinity and Ligand Binding

• The compound shows affinity for σ1 and σ2 receptors. Spiropiperidines, including variants of the given compound, have been investigated for their receptor-binding properties. Certain structural elements, such as a benzyl residue at the piperidine nitrogen atom and a methoxy group, were found beneficial for high σ1-receptor affinity (Maier & Wünsch, 2002).

Antimicrobial and Anti-Inflammatory Activity

• Similar compounds have been studied for their antimicrobial, anti-inflammatory, and antioxidant activities. For instance, compounds with high antimicrobial activity against S. aureus, along with anti-inflammatory effects superior to diclofenac, and high antioxidant activity have been identified (Mandzyuk et al., 2020).

Potential in Anticancer Therapies

• Compounds with structures related to the given chemical have shown promising results in anticancer research. These include derivatives like pyrazolo[1,5-a]pyrimidines and pyrazolo[5,1-c]triazines, which have demonstrated antitrypanosomal activity and potential as antimetabolites in purine biochemical reactions (Abdelriheem et al., 2017).